Cas no 16209-00-0 (4-(1H-Pyrazol-1-yl)benzoic acid)

16209-00-0 structure
Product name:4-(1H-Pyrazol-1-yl)benzoic acid
4-(1H-Pyrazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Pyrazol-1-yl)benzoic acid
- 4-(1-Pyrazolyl)benzoic Acid
- 4-pyrazol-1-ylbenzoic acid
- Benzoic acid, 4-(1H-pyrazol-1-yl)-
- 4-Pyrazol-1-yl-benzoic acid
- 4-(pyrazol-1-yl)benzoic acid
- XOEKYPIBVOGCDG-UHFFFAOYSA-N
- 4-pyrazolylbenzoic acid
- ZERO/005680
- PubChem19583
- Oprea1_536854
- Jsp003240
- HMS1748B01
- Benzoic acid, 4-(pyrazol-1-yl)-
- 4-(1H-Pyrazole-1-yl)benzoic acid
- STK50064
- 16209-00-0
- PS-4290
- SCHEMBL321724
- SDCCGMLS-0066004.P001
- AKOS000104788
- CS-W001008
- DTXSID30353056
- EN300-12595
- F3099-6577
- FT-0616477
- 4-(1H-PYRAZOL-1-YL)BENZOICACID
- AMY11922
- P2499
- SY003210
- SB34062
- AF-399/40971736
- MFCD02682056
- Z85923465
- AC-2874
- W-205896
- BB 0217092
- 4-(1H-Pyrazol-1-yl)benzoic acid, 90%
- ALBB-010147
- STK500649
- SDCCGSBI-0660836.P001
-
- MDL: MFCD02682056
- Inchi: 1S/C10H8N2O2/c13-10(14)8-2-4-9(5-3-8)12-7-1-6-11-12/h1-7H,(H,13,14)
- InChI Key: XOEKYPIBVOGCDG-UHFFFAOYSA-N
- SMILES: O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])=C([H])C([H])=N1)=O
Computed Properties
- Exact Mass: 188.05900
- Monoisotopic Mass: 187.050752
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
Experimental Properties
- Density: 1.28
- Melting Point: 266 °C (dec.)
- Boiling Point: 360.4±25.0℃ at 760 mmHg
- Flash Point: 171.8℃
- PSA: 55.12000
- LogP: 1.57050
4-(1H-Pyrazol-1-yl)benzoic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S37/39
- HazardClass:IRRITANT
4-(1H-Pyrazol-1-yl)benzoic acid Customs Data
- HS CODE:2933199090
- Customs Data:
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-Pyrazol-1-yl)benzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-12595-0.25g |
4-(1H-pyrazol-1-yl)benzoic acid |
16209-00-0 | 95.0% | 0.25g |
$19.0 | 2025-03-21 | |
Enamine | EN300-12595-5.0g |
4-(1H-pyrazol-1-yl)benzoic acid |
16209-00-0 | 95.0% | 5.0g |
$73.0 | 2025-03-21 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P2499-5G |
4-(1H-Pyrazol-1-yl)benzoic Acid |
16209-00-0 | >98.0%(GC) | 5g |
¥1160.00 | 2024-04-17 | |
abcr | AB223662-5 g |
4-(1H-Pyrazol-1-yl)benzoic acid; 97% |
16209-00-0 | 5g |
€165.60 | 2023-02-05 | ||
abcr | AB223662-10 g |
4-(1H-Pyrazol-1-yl)benzoic acid; 97% |
16209-00-0 | 10g |
€228.90 | 2023-02-05 | ||
Matrix Scientific | 027253-500mg |
4-(1H-Pyrazol-1-yl)benzoic acid |
16209-00-0 | 500mg |
$20.00 | 2023-09-11 | ||
Enamine | EN300-12595-1.0g |
4-(1H-pyrazol-1-yl)benzoic acid |
16209-00-0 | 95.0% | 1.0g |
$21.0 | 2025-03-21 | |
Enamine | EN300-12595-0.05g |
4-(1H-pyrazol-1-yl)benzoic acid |
16209-00-0 | 95.0% | 0.05g |
$19.0 | 2025-03-21 | |
Alichem | A049000088-25g |
4-(1H-Pyrazol-1-yl)benzoic acid |
16209-00-0 | 97% | 25g |
$242.71 | 2022-04-02 | |
Fluorochem | 038934-10g |
4-(1H-Pyrazol-1-yl)benzoic acid |
16209-00-0 | 95% | 10g |
£120.00 | 2022-02-28 |
4-(1H-Pyrazol-1-yl)benzoic acid Related Literature
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Mahendra Kumar Awasthi,Sanjay Kumar Singh Sustainable Energy Fuels 2021 5 549
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Yuta Maenaka,Tomoyoshi Suenobu,Shunichi Fukuzumi Energy Environ. Sci. 2012 5 7360
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Shunichi Fukuzumi,Tomoyoshi Suenobu Dalton Trans. 2013 42 18
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Li-Jun Zhao,Zequn Yin,Yusheng Shi,Wen Sun,Libo Sun,Huijuan Su,Xun Sun,Weiling Zhang,Linyan Xia,Caixia Qi Catal. Sci. Technol. 2021 11 7982
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Chun-Leung Kwok,Shun-Cheung Cheng,Pui-Yu Ho,Shek-Man Yiu,Wai-Lun Man,Vonika Ka-Man Au,Po-Keung Tsang,Chi-Fai Leung,Chi-Chiu Ko,Marc Robert Chem. Commun. 2020 56 7491
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16209-00-0)4-(1H-Pyrazol-1-yl)benzoic acid

Purity:99%
Quantity:25g
Price ($):197.0